Cas no 2034571-41-8 (N'-(5-chloro-2-methoxyphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide)

• Product Name: N'-(5-chloro-2-methoxyphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide
• CAS No: 2034571-41-8
• MF: C₂₀H₂₈ClN₃O₄
• MW: 409.907024383545
• CID: 5407558
• Update Time: 2025-07-17

N'-(5-chloro-2-methoxyphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(5-Chloro-2-methoxyphenyl)-N2-[[1-(tetrahydro-2H-pyran-4-yl)-4-piperidinyl]methyl]ethanediamide
• N'-(5-chloro-2-methoxyphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide

• Inchi： 1S/C20H28ClN3O4/c1-27-18-3-2-15(21)12-17(18)23-20(26)19(25)22-13-14-4-8-24(9-5-14)16-6-10-28-11-7-16/h2-3,12,14,16H,4-11,13H2,1H3,(H,22,25)(H,23,26)
• InChI Key： OFEYKCNBOAWZSA-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)C(NCC1CCN(C2CCOCC2)CC1)=O

Experimental Properties

• Density: 1.258±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.36±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(5-chloro-2-methoxyphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide

Professional Introduction to N'-(5-chloro-2-methoxyphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide (CAS No. 2034571-41-8)

N'-(5-chloro-2-methoxyphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034571-41-8, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N'-(5-chloro-2-methoxyphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide is characterized by a benzene ring substituted with both chloro and methoxy groups, which are known to enhance the lipophilicity and metabolic stability of the molecule. Additionally, the presence of a piperidine ring linked to an oxane group introduces a rigid scaffold that can influence the conformational flexibility and binding affinity of the compound. These structural elements collectively contribute to its potential as a pharmacophore in the design of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds that incorporate piperidine and oxane moieties. These structural motifs are frequently found in bioactive molecules and have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The compound N'-(5-chloro-2-methoxyphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide is no exception and has been studied for its potential role in modulating various biological pathways.

One of the most compelling aspects of this compound is its ability to interact with multiple targets within the human body. The aromatic ring system, particularly the chloro and methoxy substituents, can engage with enzymes and receptors in a manner that mimics natural bioactive molecules. This interaction can lead to the inhibition or activation of specific cellular processes, depending on the target receptor or enzyme involved. For instance, studies have suggested that compounds with similar structural features may interfere with kinases or other enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as cancer.

The piperidine ring in N'-(5-chloro-2-methoxyphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide also contributes to its potential therapeutic applications. Piperidine derivatives are well-known for their ability to enhance drug solubility and bioavailability, making them attractive candidates for oral administration. Furthermore, the oxane group introduces a degree of rigidity to the molecule, which can improve its binding affinity to biological targets. This combination of structural features makes N'-(5-chloro-2-methoxyphenyl)-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}ethanediamide a versatile scaffold for drug design.

Recent research has begun to uncover the potential of this compound in treating various diseases. In particular, studies have focused on its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disease, and even certain types of cancer. By modulating inflammatory pathways, N'-(5-chloro-2-methoxyphenyl)-N-{[1-(oxan-4-yloxy)piperidin}-4-)methyl}ethanediamide may help to mitigate these conditions. Preliminary studies have shown that it can inhibit key inflammatory enzymes such as COX and LOX, which are involved in producing pro-inflammatory mediators.

Another area of interest is the potential anticancer activity of N'-(5-chloro--2-methoxyphenyl)-N-{[1-(oxan--4-yloxy)piperidin--4-)ylmethyl}ethanediamide. Cancer cells often exhibit altered signaling pathways that promote uncontrolled growth and survival. By targeting these pathways, this compound may be able to induce apoptosis or inhibit tumor proliferation. Early laboratory studies have demonstrated promising results in cell culture models, suggesting that it could be effective against certain types of cancer.

The synthesis of N'-(5-chloro--2-methoxyphenyl)-N-{[1-(oxan--4-yloxy)piperidin--4-)ylmethyl}ethanediamide is another critical aspect that has been extensively studied. The process involves multiple steps, including functional group transformations and protecting group strategies, to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is essential for both research purposes and potential clinical development.

In conclusion, N'-(5-chloro--2-methoxyphenyl)-N-{[1-(oxan--4-yloxy)piperidin--4-)ylmethyl}ethanediamide (CAS No. 2034571--41--8) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of aromatic and heterocyclic moieties makes it an attractive candidate for further investigation in drug discovery. Recent studies have highlighted its anti-inflammatory and anticancer properties, suggesting that it could play a crucial role in treating various diseases.